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Compound of Interest

Compound Name:
1-Bromo-2-(bromomethyl)-4-

chlorobenzene

Cat. No.: B131885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and characterization of 1-Bromo-2-(bromomethyl)-4-chlorobenzene.

This compound is a valuable building block in organic synthesis, particularly for the introduction

of a 2-bromo-5-chlorobenzyl moiety in the development of new pharmaceutical agents and

other functional molecules.

Molecular and Physical Properties
The fundamental properties of 1-Bromo-2-(bromomethyl)-4-chlorobenzene are summarized

in the tables below. These data are essential for its handling, reaction setup, and purification.

Table 1: Chemical Identification
Identifier Value

IUPAC Name 1-Bromo-2-(bromomethyl)-4-chlorobenzene

Molecular Formula C₇H₅Br₂Cl

Molecular Weight 284.38 g/mol [1]

CAS Number 66192-24-3

Synonyms 2-Bromo-5-chlorobenzyl bromide
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Table 2: Physical Properties
Property Value Source

Appearance White to off-white solid Predicted

Boiling Point > 200 °C (decomposes) Predicted

Melting Point Not available -

Density Not available -

Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane, chloroform,

ethyl acetate). Insoluble in

water.

Predicted

Synthesis Pathway
The synthesis of 1-Bromo-2-(bromomethyl)-4-chlorobenzene is typically achieved through

the radical bromination of the corresponding toluene derivative, 1-bromo-4-chloro-2-

methylbenzene. This reaction selectively functionalizes the benzylic position.
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1-Bromo-4-chloro-2-methylbenzene
N-Bromosuccinimide (NBS)

Radical Initiator (AIBN or BPO)
Solvent (e.g., CCl4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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